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Compound of Interest

Compound Name: Levatin

Cat. No.: B241495

For Researchers, Scientists, and Drug Development Professionals

Introduction

Levatin (CAS: 140670-84-4) is an 18-Norclerodane diterpene isolated from Croton levatii.
Diterpenoids from Croton species have been reported to possess a range of biological
activities, including cytotoxic and anti-inflammatory effects[1][2]. The traditional uses of Croton
species in treating various ailments suggest the therapeutic potential of their constituent
compounds[3][4][5]. These application notes provide essential information for the proper
storage, handling, and use of Levatin powder in a research setting.

Storage and Stability

Proper storage of Levatin powder is critical to maintain its integrity and stability for
experimental use. The following table summarizes the recommended storage conditions.
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Parameter Condition Duration
Store at -20°C in a dry, dark

Powder 3 years
place.
Store at -80°C in a tightly

In Solvent ) 1 year
sealed vial.

o Shipped with blue ice or at
Shipping N/A

ambient temperature.

Handling and Safety Precautions

Levatin is a high-purity compound intended for research use only. Standard laboratory safety

protocols should be followed when handling this powder.

Aspect

Guideline

Personal Protective Equipment (PPE)

Wear a lab coat, safety glasses, and chemical-

resistant gloves.

Ventilation

Handle in a well-ventilated area or a chemical

fume hood to avoid inhalation of dust particles.

Spill Management

In case of a spill, avoid generating dust. Gently
sweep the powder into a container for disposal.

Clean the area with a damp cloth.

Disposal

Dispose of waste material in accordance with

local, state, and federal regulations.

Incompatibilities

Avoid contact with strong oxidizing agents.

Experimental Protocols

Preparation of Stock Solutions

The following protocol outlines the steps for preparing a stock solution of Levatin.

Materials:
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Levatin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

o Equilibrate the vial of Levatin powder to room temperature before opening.

» Weigh the desired amount of Levatin powder in a sterile microcentrifuge tube.

e Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10
mM).

» Vortex the solution until the Levatin powder is completely dissolved. Gentle warming in a
water bath (37°C) may aid dissolution.

 Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated
freeze-thaw cycles.

» Store the aliquots at -80°C.

Preparation of Working Solutions

This protocol describes the dilution of the stock solution to prepare working solutions for in vitro
experiments.

Materials:
e Levatin stock solution (e.g., 10 mM in DMSO)
o Appropriate cell culture medium or buffer

o Sterile tubes
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o Calibrated pipettes

Procedure:

Thaw an aliquot of the Levatin stock solution at room temperature.

Perform a serial dilution of the stock solution with the appropriate cell culture medium or
buffer to achieve the desired final concentrations for your experiment.

Ensure that the final concentration of DMSO in the working solution is not toxic to the cells
(typically <0.1%).

Use the freshly prepared working solutions for your experiments.

Signaling Pathways and Mechanism of Action

The specific signaling pathways and the precise mechanism of action for Levatin have not
been extensively characterized in the scientific literature. Diterpenes isolated from Croton
species have been shown to exhibit a variety of biological activities, including anti-inflammatory
and cytotoxic effects, which may involve pathways such as NF-kB or apoptotic signaling[3][5]
[6]. However, further research is required to elucidate the specific molecular targets of Levatin.

Visualizations
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General Experimental Workflow for Levatin Powder
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Caption: General workflow for handling and using Levatin powder.
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Solution Preparation Logic
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Caption: Logic for preparing Levatin stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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